![molecular formula C9H11NO2S B8475756 5-Methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carboxylic acid](/img/structure/B8475756.png)
5-Methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carboxylic acid
Cat. No. B8475756
M. Wt: 197.26 g/mol
InChI Key: OAGKJKSEAGVECC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08309542B2
Procedure details
Prepared analogously to Example 45b from ethyl 5-methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carboxylate (as the trifluoroacetate salt).
Name
ethyl 5-methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:7][CH2:6][C:5]2[S:8][C:9]([C:11]([O:13]CC)=[O:12])=[CH:10][C:4]=2[CH2:3]1.FC(F)(F)C([O-])=O>>[CH3:1][N:2]1[CH2:7][CH2:6][C:5]2[S:8][C:9]([C:11]([OH:13])=[O:12])=[CH:10][C:4]=2[CH2:3]1
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Inputs
Step One
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Name
|
ethyl 5-methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN1CC2=C(CC1)SC(=C2)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
FC(C(=O)[O-])(F)F
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
CN1CC2=C(CC1)SC(=C2)C(=O)O
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
